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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the theoretical models that explain the

remarkable stability of the Europium-153 (¹⁵³Eu) nucleus. As a stable isotope with a significant

natural abundance, understanding the underpinnings of its nuclear structure is crucial for

various applications, including medical isotope production and safety assessments in nuclear

medicine. This document synthesizes key theoretical frameworks—the Liquid Drop Model, the

Nuclear Shell Model, and the Collective Model—with a review of the experimental protocols

used to determine its fundamental properties.

Fundamental Properties of Europium-153
Europium-153 is a stable isotope of europium, consisting of 63 protons and 90 neutrons.[1][2]

Its stability is a product of the complex interplay of nuclear forces, which can be quantitatively

described by several key parameters. A summary of these properties is presented in Table 1.
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Property Experimental Value

Atomic Mass 152.9212262 ± 0.0000031 amu[3]

Mass Excess -73377.294 ± 2.906 keV[3]

Nuclear Binding Energy 1259001.419 ± 2.913 keV[3]

Binding Energy per Nucleon 8.228767 MeV

Spin and Parity 5/2+[4]

Electric Quadrupole Moment +2.412 ± 0.021 barn[4]

Table 1: Key Experimental Properties of the Europium-153 Nucleus.

Theoretical Models of Nuclear Stability
The stability of a nucleus is a manifestation of the strong nuclear force binding its constituent

nucleons (protons and neutrons) together, overcoming the electrostatic repulsion between the

positively charged protons. Several theoretical models have been developed to explain the

observed nuclear properties, each with its own strengths and limitations.

The Liquid Drop Model: A Macroscopic View
The Liquid Drop Model, first proposed by George Gamow and later refined by Carl Friedrich

von Weizsäcker, treats the nucleus as a droplet of incompressible nuclear fluid.[5] This model

is particularly successful in explaining the overall trend of nuclear binding energies across the

periodic table through the semi-empirical mass formula (SEMF).

The binding energy (BE) in the Weizsäcker formula is given by:

BE = a_v * A - a_s * A^(2/3) - a_c * (Z(Z-1)) / A^(1/3) - a_a * ((A-2Z)^2) / A + δ(A,Z)

Where:

A is the mass number

Z is the atomic number
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a_v, a_s, a_c, and a_a are constants determined by fitting to experimental data.

δ(A,Z) is a pairing term.

Using a common set of coefficients (a_v = 15.75 MeV, a_s = 17.8 MeV, a_c = 0.711 MeV, a_a

= 23.7 MeV, and a pairing term coefficient a_p = 11.2 MeV), we can calculate the theoretical

binding energy of ¹⁵³Eu. For ¹⁵³Eu, A=153 and Z=63. As an odd-A nucleus, the pairing term is

zero.

Term Calculation Result (MeV)

Volume Term 15.75 * 153 2410.25

Surface Term -17.8 * (153)^(2/3) -509.84

Coulomb Term -0.711 * (63 * 62) / (153)^(1/3) -519.33

Asymmetry Term -23.7 * ((153 - 2*63)^2) / 153 -113.88

Total Binding Energy 1267.2 MeV

Binding Energy per Nucleon 8.282 MeV

Table 2: Calculation of the Binding Energy of Europium-153 using the Semi-Empirical Mass

Formula.

The calculated binding energy per nucleon of 8.282 MeV is in good agreement with the

experimental value of 8.229 MeV, demonstrating the predictive power of the Liquid Drop Model

for a heavy nucleus like ¹⁵³Eu.
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Semi-Empirical Mass Formula Terms

Nucleus as a
Liquid Drop Binding Energy (BE)

 is described by

Volume Term
(Strong Force)

Surface Term
(Surface Tension)

Coulomb Term
(Proton Repulsion)

Asymmetry Term
(Pauli Exclusion)

Pairing Term
(Spin Coupling)
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Protons (Z=63) Neutrons (N=90)

Core (50 protons)
Magic Number

13 Valence Protons

Unpaired Proton in
1h(11/2) orbital

Shell Model Prediction:
Spin = 11/2

Parity = Odd (-)

determines

Core (82 neutrons)
Magic Number

8 Valence Neutrons
(all paired)

Experimental Value:
Spin = 5/2

Parity = Even (+)

Discrepancy
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Conceptual splitting of spherical shell model states into Nilsson orbitals due to deformation.

Spherical Shell Model

Deformed Nucleus (Nilsson Model)
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Nuclear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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